![molecular formula C8H7ClN2O2S B2936493 3-(Chloromethyl)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide CAS No. 37162-65-5](/img/structure/B2936493.png)
3-(Chloromethyl)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
Description
“3-(Chloromethyl)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide” is a chemical compound that belongs to the class of heterocyclic compounds . It’s a part of the 1,2,4-thiadiazine 1,1-dioxides family, which can be found in many biologically active compounds for vastly different medical conditions .
Synthesis Analysis
The synthesis of similar compounds, such as imidazo[2,1-b][1,3]thiazines, has been reported in the literature . The synthetic approaches are grouped by the degree of research done on the imidazothiazine scaffold . A method for the synthesis of imidazo[2,1-b]thiazinium salt starting with alkylation of imidazole with 1,3-dibromopropane was reported .Scientific Research Applications
Cardiovascular and Hypertensive Effects
1,2,4-Benzothiadiazine 1,1-dioxides are recognized for their significant impact on cardiovascular health and hypertension management. They function as ATP-sensitive potassium channel openers, which can lead to inhibited insulin release due to that activity .
Antitubercular Activity
The novel carbimidate-derived 1,2,4-benzothiadiazine 1,1-dioxides have been synthesized and screened for their antitubercular activities. This suggests a potential application in the treatment or management of tuberculosis .
Anticancer Activity
In addition to antitubercular properties, these compounds have also been evaluated for their anticancer activities in vitro. This indicates a promising avenue for cancer treatment research involving 1,2,4-Benzothiadiazine derivatives .
Antifungal Applications
Derivatives based on 3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxides have been designed and synthesized with substantial antifungal properties. Some compounds exhibited broad-spectrum antifungal activities against various phytopathogenic fungi .
Alkylation Reactions
Alkylation of 2H-1,2,3-benzothiadiazine 1,1-dioxide and its derivatives has been studied. This chemical reaction is significant as it occurs at specific nitrogen atoms within the compound’s structure and can lead to the development of new chemical entities with potential therapeutic applications .
Therapeutic Applications
Over half a century of literature has hinted at the potential therapeutic applications of the benzothiadiazine dioxide family. This includes a wide range of possible uses in medicine beyond the specific examples provided above .
properties
IUPAC Name |
3-(chloromethyl)-4H-1λ6,2,4-benzothiadiazine 1,1-dioxide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2O2S/c9-5-8-10-6-3-1-2-4-7(6)14(12,13)11-8/h1-4H,5H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDQKKKAMYKMSCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=NS2(=O)=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Chloromethyl)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide | |
CAS RN |
37162-65-5 |
Source
|
| Record name | 3-(chloromethyl)-2H-1,2,4-benzothiadiazine-1,1-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)-2-phenylbutanamide](/img/structure/B2936410.png)
![2-bromo-N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)benzamide](/img/structure/B2936414.png)
![1-(3,4-dimethylphenyl)-5-oxo-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}pyrrolidine-3-carboxamide](/img/structure/B2936416.png)
![Benzo[c][1,2,5]thiadiazol-5-yl(2-(4-(trifluoromethyl)phenyl)thiazolidin-3-yl)methanone](/img/structure/B2936417.png)
![(3-(1H-pyrrol-1-yl)-2-(p-tolyl)pyrrolo[3,4-c]pyrazol-5(2H,4H,6H)-yl)(3,4-difluorophenyl)methanone](/img/structure/B2936425.png)
![N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}-2-phenoxyacetamide](/img/structure/B2936431.png)